192575-19-2

Ppads tetrasodium salt

In Stock

• CAS RN:
• 192575-19-2

• Formula:
• C14H10N3Na4O12PS2

• InChI:
• InChI=1S/C14H14N3O12PS2.4Na/c1-7-13(19)9(5-18)10(6-29-30(20,21)22)14(15-7)17-16-11-3-2-8(31(23,24)25)4-12(11)32(26,27)28;;;;/h2-5,19H,6H2,1H3,(H2,20,21,22)(H,23,24,25)(H,26,27,28);;;;/q;4*+1/p-4

• InChIKey:
• KURWUCJJNVPCHT-PGXCWKBOSA-J

• P2X and P2Y purinergic receptors are ATP-sensitive receptors responsible for mediating a large variety of excitatory postsynaptic responses including fast transmission at central synapses, contraction of smooth muscle cells, platelet aggregation, macrophage activation, and apoptosis. PPADS is a non-selective P2 purinergic antagonist that blocks recombinant P2X1-5 (IC50s = 1-2.6 μM), native P2Y2-like (IC50 = ~0.9 mM), and recombinant P2Y4 (IC50 = ~15 mM) receptors. PPADS antagonism of ATP-sensitive P2 receptors produces neuroprotective effects in an ischemia model with permanent middle cerebral artery occlusion in spontaneously hypertensive rats.
  PPADS tetrasodium salt is a P2 receptor antagonist.
  

PPADS (tetrasodium)

• CAS RN:
• 149017-66-3; 192575-19-2

• Formula:
• C14H10N3Na4O12PS2

• InChI:
• InChI=1S/C14H14N3O12PS2.4Na/c1-7-13(19)9(5-18)10(6-29-30(20,21)22)14(15-7)17-16-11-3-2-8(31(23,24)25)4-12(11)32(26,27)28;;;;/h2-5,19H,6H2,1H3,(H2,20,21,22)(H,23,24,25)(H,26,27,28);;;;/q;4*+1/p-4

• InChIKey:
• KURWUCJJNVPCHT-PGXCWKBOSA-J

• PPADS (tetrasodium) is a useful research compound. Its molecular formula is C14H10N3Na4O12PS2 and its molecular weight is 599.3. The purity is usually 95%.